Cas no 1329499-33-3 ((6S)-Tetrahydro-L-biopterin-d3 Disulfate(Mixture of Diastereomers))

• Product Name: (6S)-Tetrahydro-L-biopterin-d3 Disulfate(Mixture of Diastereomers)
• CAS No: 1329499-33-3
• MF: C₉H₁₅N₅O₃
• MW: 244.265586137772
• CID: 4553630
• Update Time: 2025-06-07

(6S)-Tetrahydro-L-biopterin-d3 Disulfate(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• (6S)-Tetrahydro-L-biopterin-d3 Disulfate (Mixture of Diastereomers)
• (6S)-2-amino-6-[(1R,2S)-3,3,3-trideuterio-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-1H-pteridin-4-one
• (6S)-Tetrahydro-L-biopterin-d3 Disulfate(Mixture of Diastereomers)

• Inchi： 1S/C9H15N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17)/t3-,4-,6-/m0/s1/i1D3
• InChI Key： FNKQXYHWGSIFBK-QNGATXLJSA-N
• SMILES： N1C2=C(N[C@H]([C@@H](O)[C@@H](O)C([2H])([2H])[2H])CN2)C(=O)N=C1N

Experimental Properties

• Density: 1.9±0.1 g/cm3

(6S)-Tetrahydro-L-biopterin-d3 Disulfate(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (6S)-Tetrahydro-L-biopterin-d3 Disulfate(Mixture of Diastereomers)

Introduction to (6S)-Tetrahydro-L-biopterin-d3 Disulfate (Mixture of Diastereomers)

Abstract: The compound with CAS No. 1329499-33-3, known as (6S)-Tetrahydro-L-biopterin-d3 Disulfate (Mixture of Diastereomers), is a significant molecule in the field of biochemical research and drug development. This compound is a derivative of tetrahydrobiopterin (BH4), a critical cofactor in various enzymatic reactions, particularly those involving aromatic amino acid hydroxylases and nitric oxide synthase. The d3 designation indicates the presence of three deuterium atoms, which are often introduced to study the compound's behavior in biological systems using techniques like mass spectrometry or nuclear magnetic resonance (NMR) spectroscopy. The disulfate form suggests that the compound is in a specific ionic state, which may influence its solubility and stability.

Structural Insights: The (6S) configuration refers to the stereochemistry at the sixth carbon atom of the biopterin backbone, which is crucial for its biological activity. Biopterins are tetrapyrrole derivatives with a unique structure that includes a pteridine ring system. The tetrahydro form (BH4) is the reduced version of biopterin, and it plays a pivotal role in cellular metabolism. The introduction of deuterium atoms in the d3 variant allows researchers to track the molecule's fate in vivo, making it invaluable for metabolic studies and pharmacokinetic analyses.

Synthesis and Purification: The synthesis of (6S)-Tetrahydro-L-biopterin-d3 Disulfate involves multi-step chemical reactions, including deuterium labeling and sulfation. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and stereoselectivity. The mixture of diastereomers highlights the importance of stereochemistry in determining the compound's properties, as different diastereomers may exhibit varying biological activities and pharmacokinetic profiles.

Biological Activity and Applications: (6S)-Tetrahydro-L-biopterin-d3 Disulfate has been extensively studied for its role in neurological disorders, particularly those associated with dopaminergic pathways, such as Parkinson's disease. BH4 serves as a cofactor for tyrosine hydroxylase, an enzyme responsible for dopamine synthesis. Deficiencies in BH4 have been implicated in various neurodegenerative conditions, making this compound a promising target for therapeutic interventions.

Recent research has explored the potential of (6S)-Tetrahydro-L-biopterin-d3 Disulfate as a diagnostic tool and a therapeutic agent. For instance, studies have utilized its deuterated form to investigate metabolic pathways in vivo using advanced imaging techniques like positron emission tomography (PET). These studies have provided valuable insights into the distribution and metabolism of BH4 in different tissues, paving the way for novel treatment strategies.

Safety and Handling: As with all biochemical compounds, proper handling and storage are essential to ensure safety and maintain product integrity. While (6S)-Tetrahydro-L-biopterin-d3 Disulfate is not classified as a hazardous material under normal conditions, it should be stored in a cool, dry place away from light to prevent degradation. Researchers are advised to follow standard laboratory protocols when working with this compound.

Future Prospects: The continued exploration of (6S)-Tetrahydro-L-biopterin-d3 Disulfate holds great promise for advancing our understanding of biochemical processes and developing innovative therapies. Ongoing studies aim to elucidate its role in cellular signaling, oxidative stress regulation, and neuroprotection. Additionally, advancements in analytical techniques will further enhance our ability to study this compound's behavior at molecular levels.

In conclusion, (6S)-Tetrahydro-L-biopterin-d3 Disulfate (Mixture of Diastereomers) is a vital molecule with significant implications for both basic research and clinical applications. Its unique properties make it an invaluable tool for investigating metabolic pathways and designing novel therapeutic strategies.